Cas no 2228645-65-4 (1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol
• CAS No: 2228645-65-4
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 6128747
• PubChem ID: 165688700
• Update Time: 2025-06-13

1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol
• 2228645-65-4
• 1-[2-(4-bromo-3-fluorophenyl)ethyl]cyclopropan-1-ol
• EN300-1935107

• Inchi： 1S/C11H12BrFO/c12-9-2-1-8(7-10(9)13)3-4-11(14)5-6-11/h1-2,7,14H,3-6H2
• InChI Key： IZXRBTJDAKYBLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CCC1(CC1)O

Computed Properties

• Exact Mass: 258.00556g/mol
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol (CAS No. 2228645-65-4)

1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol (CAS No. 2228645-65-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropane ring attached to a phenyl group substituted with bromine and fluorine atoms, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

In recent years, the demand for halogenated aromatic compounds like 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol has surged, driven by their utility in medicinal chemistry and material science. The presence of both bromine and fluorine enhances the compound's reactivity, enabling precise modifications for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular frameworks to improve efficacy and selectivity.

The synthesis of 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol typically involves multi-step organic reactions, including Grignard reactions and cyclopropanation techniques. Its CAS No. 2228645-65-4 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains. Given the rise of green chemistry initiatives, efforts are underway to develop more sustainable synthetic routes for such compounds, minimizing environmental impact.

From a commercial perspective, 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening. Its structural complexity and functional groups make it a promising candidate for fragment-based drug design, a strategy gaining traction in the fight against drug-resistant pathogens. Additionally, the compound's potential role in crop protection formulations has sparked interest in the agrochemical sector.

Analytical characterization of CAS No. 2228645-65-4 relies on advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and consistency, which are paramount for research and industrial applications. As the scientific community continues to explore novel chemical entities, compounds like 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol remain at the forefront of innovation.

In conclusion, 1-2-(4-bromo-3-fluorophenyl)ethylcyclopropan-1-ol (CAS No. 2228645-65-4) represents a versatile and high-value chemical with broad applicability across multiple industries. Its integration into cutting-edge research underscores the importance of specialty chemicals in advancing scientific and technological progress. Future developments will likely focus on optimizing its synthetic accessibility and expanding its utility in life sciences and beyond.